Cas no 2228498-91-5 (tert-butyl N-2-amino-3-(2,6-difluoro-4-methoxyphenyl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(2,6-difluoro-4-methoxyphenyl)propylcarbamate
• CAS No: 2228498-91-5
• MF: C₁₅H₂₂F₂N₂O₃
• MW: 316.343591213226
• CID: 6371002
• PubChem ID: 165621100
• Update Time: 2025-10-30

tert-butyl N-2-amino-3-(2,6-difluoro-4-methoxyphenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(2,6-difluoro-4-methoxyphenyl)propylcarbamate
• 2228498-91-5
• EN300-1885566
• tert-butyl N-[2-amino-3-(2,6-difluoro-4-methoxyphenyl)propyl]carbamate

• Inchi： 1S/C15H22F2N2O3/c1-15(2,3)22-14(20)19-8-9(18)5-11-12(16)6-10(21-4)7-13(11)17/h6-7,9H,5,8,18H2,1-4H3,(H,19,20)
• InChI Key： NQMIELOKCWHAGU-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1CC(CNC(=O)OC(C)(C)C)N)F)OC

Computed Properties

• Exact Mass: 316.15984889g/mol
• Monoisotopic Mass: 316.15984889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-2-amino-3-(2,6-difluoro-4-methoxyphenyl)propylcarbamate

Introduction to Tert-butyl N-2-amino-3-(2,6-difluoro-4-methoxyphenyl)propylcarbamate (CAS No. 2228498-91-5)

Tert-butyl N-2-amino-3-(2,6-difluoro-4-methoxyphenyl)propylcarbamate is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2228498-91-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structure of this compound features a tert-butyl group, an amino group, and a carbamate moiety attached to a propyl chain, which is further substituted with a 2,6-difluoro-4-methoxyphenyl group. These structural elements contribute to its unique chemical properties and potential therapeutic applications.

The significance of Tert-butyl N-2-amino-3-(2,6-difluoro-4-methoxyphenyl)propylcarbamate lies in its potential as a lead compound for the development of new drugs. The presence of fluorine atoms in the aromatic ring enhances the compound's metabolic stability and binding affinity to biological targets. Additionally, the methoxy group and the overall substitution pattern influence its pharmacokinetic profile, making it an attractive candidate for further optimization.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their diverse biological activities. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmacologically active agents. The specific arrangement of functional groups in Tert-butyl N-2-amino-3-(2,6-difluoro-4-methoxyphenyl)propylcarbamate makes it a versatile molecule that can be modified to target different biological pathways.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Current research suggests that carbamate derivatives can interact with specific enzymes and receptors involved in neurodegenerative diseases. The structural features of Tert-butyl N-2-amino-3-(2,6-difluoro-4-methoxyphenyl)propylcarbamate make it a promising candidate for further investigation in this area. Studies have shown that similar compounds can modulate neurotransmitter release and receptor activity, which could lead to new therapeutic strategies.

The synthesis of Tert-butyl N-2-amino-3-(2,6-difluoro-4-methoxyphenyl)propylcarbamate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms and other substituents necessitates careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and scalability.

From a computational chemistry perspective, the molecular modeling of Tert-butyl N-2-amino-3-(2,6-difluoro-4-methoxyphenyl)propylcarbamate has revealed insights into its binding interactions with biological targets. These studies help in understanding how the compound interacts with enzymes and receptors at the molecular level. This information is crucial for designing derivatives with improved pharmacological properties.

The pharmacological profile of Tert-butyl N-2-amino-3-(2,6-difluoro-4-methoxyphenyl)propylcarbamate is still being elucidated through preclinical studies. Initial findings suggest that it may have potential applications in inflammation and pain management. The compound's ability to interact with inflammatory pathways could make it useful in developing new anti-inflammatory drugs. Additionally, its effects on pain receptors may lead to novel analgesic therapies.

The future directions for research on Tert-butyl N-2-amino-3-(2,6-difluoro-4-methoxyphenyl)propylcarbamate include exploring its mechanism of action and optimizing its pharmacokinetic properties. By understanding how the compound exerts its effects at the molecular level, researchers can design more effective derivatives. Furthermore, improving its absorption, distribution, metabolism, and excretion (ADME) properties will be crucial for developing it into a viable drug candidate.

In conclusion, Tert-butyl N-2-amino-3-(2,6-difluoro-4-methoxyphenyl)propylcarbamate (CAS No. 2228498-91-5) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development. As research continues to uncover new applications for this molecule, it is likely to play an important role in the discovery and development of novel therapeutic agents.